Cas no 243137-97-5 (3-Bromo-4'-cyanobenzophenone)

• Product Name: 3-Bromo-4'-cyanobenzophenone
• CAS No: 243137-97-5
• MF: C₁₄H₈BrNO
• MW: 286.123422622681
• MDL: MFCD00672020
• CID: 913013
• PubChem ID: 10493405
• Update Time: 2025-05-27

3-Bromo-4'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-cyanobenzophenone
• 4-(3-Bromobenzoyl)benzonitrile
• AKOS016017772
• MFCD00672020
• DTXSID70440858
• 243137-97-5

• MDL： MFCD00672020
• Inchi： 1S/C14H8BrNO/c15-13-3-1-2-12(8-13)14(17)11-6-4-10(9-16)5-7-11/h1-8H
• InChI Key： OWRWIODKQYJOJI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 284.97894
• Monoisotopic Mass: 284.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Additional information on 3-Bromo-4'-cyanobenzophenone

Research Briefing on 3-Bromo-4'-cyanobenzophenone (CAS: 243137-97-5) in Chemical Biology and Pharmaceutical Applications

3-Bromo-4'-cyanobenzophenone (CAS: 243137-97-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo and cyano functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting critical cellular pathways.

The compound's unique structural features make it an attractive scaffold for medicinal chemistry. Researchers have explored its utility in the design of small-molecule inhibitors that modulate protein-protein interactions (PPIs) and enzyme activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 3-Bromo-4'-cyanobenzophenone in selectively inhibiting cyclin-dependent kinases (CDKs), which are implicated in cancer progression. The study reported a significant reduction in tumor growth in preclinical models, underscoring the compound's therapeutic potential.

In addition to its role in oncology, 3-Bromo-4'-cyanobenzophenone has been investigated for its applications in neurodegenerative diseases. A recent preprint on bioRxiv detailed its use in the synthesis of compounds targeting tau protein aggregation, a hallmark of Alzheimer's disease. The researchers utilized the compound's electrophilic properties to develop covalent inhibitors that effectively disrupted tau fibril formation in vitro. These findings open new avenues for the treatment of tauopathies and related disorders.

From a synthetic chemistry perspective, 3-Bromo-4'-cyanobenzophenone offers several advantages. Its bromo group facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the rapid generation of diverse chemical libraries. Meanwhile, the cyano group can be transformed into various functional groups, including carboxylic acids and amides, further expanding its utility in drug design. A 2022 review in Organic & Biomolecular Chemistry highlighted these synthetic applications, emphasizing the compound's role in streamlining the discovery of novel pharmacophores.

Despite its promise, challenges remain in optimizing the pharmacokinetic properties of 3-Bromo-4'-cyanobenzophenone-derived compounds. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to advance these molecules into clinical trials. Collaborative efforts between academic and industrial researchers are underway to tackle these hurdles, as evidenced by recent patent filings and conference presentations.

In conclusion, 3-Bromo-4'-cyanobenzophenone (CAS: 243137-97-5) represents a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in drug discovery, coupled with its synthetic versatility, position it as a key player in the development of next-generation therapeutics. Ongoing studies will likely uncover additional roles for this compound, further solidifying its importance in the field.